2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide

• IUPAC Name: 2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H24N2O2S/c1-17(2,3)13-4-6-14(7-5-13)22-11-16(21)19-10-12-8-15(20)18-9-12/h4-7,12H,8-11H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: IWQRQDFOZLQFQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)SCC(=O)NCC2CC(=O)NC2
• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol

Description

2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a sulfanyl group attached to a tert-butylphenyl ring, which is further connected to an acetamide group linked to a 5-oxopyrrolidin-3-ylmethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide typically involves multiple steps, starting with the preparation of the tert-butylphenyl sulfanyl group. This can be achieved through a nucleophilic substitution reaction where a suitable sulfanylating agent reacts with tert-butylphenyl halide under controlled conditions.

Industrial Production Methods

In an industrial setting, the compound is likely produced through a series of reactions that ensure high yield and purity. These methods may involve the use of catalysts and specific reaction conditions to optimize the synthesis process. Large-scale production would also require stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: : The sulfanyl group can be oxidized to form a sulfoxide or sulfone.

• Reduction: : The oxo group in the pyrrolidinyl ring can be reduced to a hydroxyl group.

• Substitution: : The acetamide group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include hydrogen peroxide (H₂O₂) and meta-chloroperoxybenzoic acid (m-CPBA).

• Reduction: : Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

• Substitution: : Nucleophiles such as amines or alcohols, along with suitable solvents and temperatures, facilitate substitution reactions.

Major Products Formed

• Oxidation: : Formation of sulfoxides or sulfones.

• Reduction: : Production of hydroxylated pyrrolidinyl derivatives.

• Substitution: : Various amides or esters depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for synthesizing more complex molecules

Biology

In biological research, the compound may serve as a probe or inhibitor in studying enzyme activities or signaling pathways. Its interaction with biological molecules can provide insights into cellular processes and disease mechanisms.

Medicine

The compound's potential medicinal applications include its use as a lead compound in drug discovery. Its structural features may be exploited to develop new therapeutic agents targeting specific diseases.

Industry

In industry, the compound could be used in the development of new materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism by which 2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide exerts its effects depends on its molecular targets and pathways. It may interact with specific enzymes or receptors, leading to biological responses. The exact mechanism would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide

• 2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide

• 2-(4-tert-butylphenyl)sulfanyl-N-[(5-oxopyrrolidin-3-yl)methyl]acetamide

Uniqueness

This compound is unique due to its specific structural features, such as the tert-butylphenyl group and the 5-oxopyrrolidin-3-ylmethyl moiety